N-(3-ethoxypropyl)-4-methoxy-1-naphthalenesulfonamide

• Molecular Formula: C16H21NO4S
• Molecular Weight: 323.4 g/mol
• IUPAC Name: N-(3-ethoxypropyl)-4-methoxynaphthalene-1-sulfonamide
• InChI: InChI=1S/C16H21NO4S/c1-3-21-12-6-11-17-22(18,19)16-10-9-15(20-2)13-7-4-5-8-14(13)16/h4-5,7-10,17H,3,6,11-12H2,1-2H3
• InChI Key: YPIHVBCQSWFYMG-UHFFFAOYSA-N
• SMILES: CCOCCCNS(=O)(=O)C1=CC=C(C2=CC=CC=C21)OC

Description

N-(3-ethoxypropyl)-4-methoxy-1-naphthalenesulfonamide, also known as EPN, is a chemical compound that has been widely used in scientific research due to its unique properties. EPN is a sulfonamide derivative of naphthalene and has been shown to have various biochemical and physiological effects.

Mechanism of Action

N-(3-ethoxypropyl)-4-methoxy-1-naphthalenesulfonamide acts as a positive allosteric modulator of the GABA-A receptor, which enhances the binding of GABA to the receptor and increases its activity. This results in an increase in the inhibitory neurotransmission, leading to sedation and anxiolysis.
Biochemical and Physiological Effects:
N-(3-ethoxypropyl)-4-methoxy-1-naphthalenesulfonamide has been shown to have various biochemical and physiological effects. It has been shown to induce sedation and anxiolysis in animal models, and has also been shown to have anticonvulsant properties. N-(3-ethoxypropyl)-4-methoxy-1-naphthalenesulfonamide has also been shown to have neuroprotective effects and may have potential therapeutic applications in the treatment of neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

N-(3-ethoxypropyl)-4-methoxy-1-naphthalenesulfonamide has several advantages for lab experiments. It has a high affinity for the GABA-A receptor, making it a useful tool for studying the role of the receptor in various physiological processes. N-(3-ethoxypropyl)-4-methoxy-1-naphthalenesulfonamide is also relatively easy to synthesize and can be obtained in high purity. However, N-(3-ethoxypropyl)-4-methoxy-1-naphthalenesulfonamide has some limitations for lab experiments. It has a relatively short half-life and can be rapidly metabolized, which may limit its duration of action. Additionally, N-(3-ethoxypropyl)-4-methoxy-1-naphthalenesulfonamide has a low solubility in water, which may limit its use in some experimental settings.

Future Directions

There are several future directions for research on N-(3-ethoxypropyl)-4-methoxy-1-naphthalenesulfonamide. One area of interest is the development of more potent and selective positive allosteric modulators of the GABA-A receptor. Additionally, N-(3-ethoxypropyl)-4-methoxy-1-naphthalenesulfonamide may have potential therapeutic applications in the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. Further research is needed to investigate the potential therapeutic applications of N-(3-ethoxypropyl)-4-methoxy-1-naphthalenesulfonamide and other sulfonamide derivatives of naphthalene.

Synthesis Methods

N-(3-ethoxypropyl)-4-methoxy-1-naphthalenesulfonamide can be synthesized through a multi-step process involving the reaction of naphthalene with chlorosulfonic acid, followed by the addition of ethylene oxide and ethanolamine. This process results in the formation of N-(3-ethoxypropyl)-4-methoxy-1-naphthalenesulfonamide, which can be purified through recrystallization. The purity and yield of N-(3-ethoxypropyl)-4-methoxy-1-naphthalenesulfonamide can be improved through various techniques such as column chromatography and HPLC.

Scientific Research Applications

N-(3-ethoxypropyl)-4-methoxy-1-naphthalenesulfonamide has been widely used in scientific research due to its unique properties. It has been shown to have a high affinity for the GABA-A receptor, which is involved in the regulation of neurotransmitter release. This makes N-(3-ethoxypropyl)-4-methoxy-1-naphthalenesulfonamide a useful tool for studying the role of the GABA-A receptor in various physiological processes such as anxiety, sedation, and anesthesia.